Cas no 121370-56-7 (tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate)

Tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate is a specialized organic compound. It features a purinyl group and a piperazine ring, offering unique structural and functional properties. This compound is advantageous for its potential use in drug discovery, particularly in the development of purine-based ligands. Its specific structure enables interactions with purine receptors, making it a valuable tool in medicinal chemistry research.
tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate structure
121370-56-7 structure
Product Name:tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate
CAS No:121370-56-7
MF:C14H20N6O2
MW:304.347601890564
CID:133308
PubChem ID:6625649
Update Time:2025-10-31

tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-(9H-purin-6-yl)piperazine-1-carboxylate
    • 1-Piperazinecarboxylic acid, 4-(9H-purin-6-yl)-, 1,1-dimethylethyl ester
    • 4-(9H-Purin-6-yl)-piperazine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate
    • 4-(6-purinyl)-1-piperazinecarboxylic acid tert-butyl ester
    • 4-(9H-purin-6-yl)-piperazine-1-carboxylic acid t-butyl ester
    • AC1O7DC0
    • ACMC-20aa3s
    • ChemDiv3_016021
    • CTK4B2336
    • SureCN1031240
    • SureCN1031242
    • Tert-Butyl 4-purin-6-ylpiperazinecarboxylate
    • 4-(1H-Purin-6-yl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
    • FT-0752631
    • 121370-56-7
    • 1-Piperazinecarboxylic acid, 4-(1H-purin-6-yl)-, 1,1-dimethylethyl ester
    • NEQXSLDABLSNMV-UHFFFAOYSA-N
    • AKOS001900026
    • MFCD09910377
    • Z373207764
    • SR-01000154442
    • SR-01000154442-1
    • 4-(9H-purin-6-yl)-1-piperazinecarboxylic acid 1,1-dimethylethyl ester
    • SCHEMBL1031240
    • DTXSID70425100
    • tert-Butyl4-(9H-purin-6-yl)piperazine-1-carboxylate
    • AKOS008122841
    • tert-butyl 4-(7H-purin-6-yl)piperazine-1-carboxylate
    • HMS1518I05
    • DA-17846
    • MDL: MFCD09910377
    • Inchi: 1S/C14H20N6O2/c1-14(2,3)22-13(21)20-6-4-19(5-7-20)12-10-11(16-8-15-10)17-9-18-12/h8-9H,4-7H2,1-3H3,(H,15,16,17,18)
    • InChI Key: NEQXSLDABLSNMV-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCN(C2C3=C(N=CN3)N=CN=2)CC1)=O

Computed Properties

  • Exact Mass: 304.165
  • Monoisotopic Mass: 304.16477390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 405
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 87.2Ų

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 545.4°Cat760mmHg
  • Flash Point: 283.6°C
  • Refractive Index: 1.618
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),
  • PSA: 87.24

tert-Butyl 4-(9H-purin-6-yl)-piperazine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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